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Introduction
The disulfate ion, also known as the pyrosulfate ion (S₂O₇²⁻), is a sulfur oxyanion of

significant interest in various chemical processes, including as a component in molten salt

catalysts and as an intermediate in the industrial production of sulfuric acid. A thorough

understanding of its thermodynamic properties is crucial for optimizing these applications and

for fundamental chemical research. This technical guide provides a detailed overview of the

available thermodynamic data for the disulfate ion and its common salts, outlines

experimental methodologies for their determination, and presents relevant chemical context.

Thermodynamic Properties of Disulfate Salts
Direct experimental thermodynamic data for the disulfate ion in a standard state, such as an

aqueous solution, is scarce in the literature. However, the properties of the ion can be derived

from the thermodynamic data of its solid salts, primarily sodium pyrosulfate (Na₂S₂O₇) and

potassium pyrosulfate (K₂S₂O₇).

Quantitative Data Summary
The following tables summarize the key thermodynamic parameters for solid sodium and

potassium pyrosulfate.

Table 1: Thermodynamic Properties of Sodium Pyrosulfate (Na₂S₂O₇)
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Property Value Units

Standard Enthalpy of

Formation (ΔfH°)
-1938 kJ/mol[1]

Standard Gibbs Free Energy

of Formation (ΔfG°)
-1256 kJ/mol[2]

Molar Mass 222.12 g/mol [3]

Density 2.658 g/cm³[2][3]

Melting Point 400.9 °C[2][3]

Decomposition Temperature 460 °C[2][3]

Molar Enthalpy of Fusion

(ΔfusH)
40.8 kJ/mol[1]

Heat Capacity (Cp) C_p = 125.6 + 0.087T J/mol·K[2]

Table 2: Thermodynamic Properties of Potassium Pyrosulfate (K₂S₂O₇)

Property Value Units

Molar Mass 254.31 g/mol [4]

Density 2.28 g/cm³[4]

Melting Point 325 °C[4]

Decomposition Temperature > 600 °C[4]

Solubility in Water (20 °C) 25.4 g/100 mL[4]

Synthesis and Decomposition
Potassium and sodium pyrosulfate are typically synthesized by the thermal decomposition of

their respective bisulfate salts.[4][5] The general reaction for this process is:

2 MHSO₄(s) → M₂S₂O₇(s) + H₂O(g) (where M = Na, K)
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At higher temperatures, pyrosulfates decompose to form the corresponding sulfate and sulfur

trioxide.[4][5]

M₂S₂O₇(s) → M₂SO₄(s) + SO₃(g)

This decomposition is a key reaction in the contact process for sulfuric acid production, where

potassium pyrosulfate is used in conjunction with a vanadium(V) oxide catalyst.

Experimental Protocols for Determining
Thermodynamic Properties
The determination of the thermodynamic properties of inorganic salts like pyrosulfates involves

several key experimental techniques.

Calorimetry for Enthalpy of Formation
The standard enthalpy of formation (ΔfH°) is the only thermodynamic property that can be

directly measured experimentally through calorimetry.[6] High-temperature calorimetry is often

employed for inorganic compounds. The general workflow for determining the enthalpy of

formation via solution calorimetry involves the following logical steps:
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Workflow for Enthalpy of Formation Determination

Sample Preparation

Calorimetric Measurement

Data Analysis

Synthesize and purify the pyrosulfate salt

Characterize the salt (e.g., XRD, elemental analysis)

Dissolve a known mass of the salt in a suitable solvent within a calorimeter

Measure the temperature change of the solution

Calculate the heat of solution from the temperature change and heat capacity of the system

Apply Hess's Law using known enthalpies of formation of other reactants and products in the dissolution reaction

Determine the standard enthalpy of formation of the pyrosulfate salt

Thermal Analysis of Pyrosulfates

Thermal Analysis of Pyrosulfates

Thermogravimetric Analysis (TGA)

Decomposition Temperature Mass Loss Profile

Differential Scanning Calorimetry (DSC)

Melting Point Heat of Fusion Heat Capacity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sodium pyrosulfate [chemister.ru]

2. webqc.org [webqc.org]

3. Sodium pyrosulfate - Sciencemadness Wiki [sciencemadness.org]

4. Sodium pyrosulfate - Wikipedia [en.wikipedia.org]

5. ris.utwente.nl [ris.utwente.nl]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1201573?utm_src=pdf-body-img
https://www.benchchem.com/product/b1201573?utm_src=pdf-custom-synthesis
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=774
https://www.webqc.org/compound-Na2S2O7-Na2S2O7.html
https://www.sciencemadness.org/smwiki/index.php/Sodium_pyrosulfate
https://en.wikipedia.org/wiki/Sodium_pyrosulfate
https://ris.utwente.nl/ws/files/6534532/Vries69thermal.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. Experimental formation enthalpies for intermetallic phases and other inorganic compounds
- PubMed [pubmed.ncbi.nlm.nih.gov]
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at: [https://www.benchchem.com/product/b1201573#what-are-the-thermodynamic-
properties-of-the-disulfate-ion]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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